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Compound of Interest

S-Methyl-N,N-
Compound Name: _ ]
diethylthiocarbamate Sulfone

Cat. No.: B014985

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: These application notes and protocols have been compiled from available chemical
data and safety information for structurally related compounds. A specific Safety Data Sheet
(SDS) for S-Methyl-N,N-diethylthiocarbamate Sulfone (CAS No. 155514-79-7) was not
available at the time of publication. It is imperative to handle this compound with caution and to
perform a thorough risk assessment before use. The information provided here is for guidance
only and should be supplemented with professional judgment and institutional safety protocols.

Introduction

S-Methyl-N,N-diethylthiocarbamate Sulfone is a dioxygenated metabolite of Disulfiram
(Antabuse) and a potent in vitro and in vivo inhibitor of liver mitochondrial aldehyde
dehydrogenase (ALDH).[1][2] Its high reactivity makes it a valuable tool for research related to
ALDH.[1] These notes provide guidance on the safe handling, storage, and use of this
compound in a laboratory setting.

Physicochemical and Safety Data

The following table summarizes the known quantitative data for S-Methyl-N,N-
diethylthiocarbamate Sulfone.
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Property Value Reference
CAS Number 155514-79-7 [1]
Molecular Formula C6H13NO3S [1]
Molecular Weight 179.24 g/mol [1]
Storage Temperature -20°C [1]
Flash Point -20°C [1]

Hazard Identification and Precautionary Measures

While specific hazard statements for S-Methyl-N,N-diethylthiocarbamate Sulfone are not
readily available, related compounds such as S-Methyl-N,N-diethylthiolcarbamate are classified
as harmful if swallowed, causing skin irritation, serious eye irritation, and potential respiratory
irritation.[3] Based on this, a cautious approach is warranted.

Precautionary Statements (Recommended):

e Prevention:

[¢]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.|[3]

[¢]

P264: Wash skin thoroughly after handling.[3][4]

o

P270: Do not eat, drink or smoke when using this product.[3][4]

o

P280: Wear protective gloves/ eye protection/ face protection.[3][4]

e Response:
o P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[4]
o P302 + P352: IF ON SKIN: Wash with plenty of water.[3][4]

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.[3][4]
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o Storage:

o P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[3]
e Disposal:

o P501: Dispose of contents/ container to an approved waste disposal plant.[4]

Experimental Protocols

4.1. Personal Protective Equipment (PPE)

Hand Protection: Wear protective gloves.

Eye/Face Protection: Use safety goggles with side-shields.

Skin and Body Protection: Wear impervious clothing to prevent skin contact.

Respiratory Protection: If dusts are generated, a suitable respirator is required.
4.2. Handling and Storage Protocol
e Receiving and Unpacking:
o Upon receipt, inspect the container for any damage or leaks.
o Wear appropriate PPE during unpacking.
o Verify the compound's identity and quantity against the order.
» Storage:
o Store the compound at -20°C in a tightly closed container.[1]
o The storage area should be a designated, well-ventilated, and secure location.
o Given its hygroscopic nature, storing under an inert gas is recommended.[4]

e Preparation of Stock Solutions:
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o All handling of the solid compound should be performed in a chemical fume hood.

o To prepare stock solutions, bring the sealed container to room temperature before opening
to prevent condensation.

o Use appropriate solvents as determined by the experimental needs (e.g., methanol for
calibration standards).[5]

o Cap and seal the stock solution container tightly.

e Use in Experiments:

o Conduct all experimental work involving this compound in a well-ventilated area,
preferably a chemical fume hood.

o Avoid the formation of dust and aerosols.

o Ensure an eyewash station and safety shower are readily accessible.
4.3. Spill and Emergency Procedures
e Spill Response:

o Evacuate non-essential personnel from the area.

o Wear full PPE, including respiratory protection.

o Cover drains to prevent the material from entering them.[4]

o For solid spills, carefully sweep up the material and place it into a suitable, labeled
container for disposal. Avoid generating dust.[6]

o For solutions, absorb with an inert material (e.g., diatomite, universal binders) and collect
for disposal.[3]

o Decontaminate the spill area with a suitable solvent (e.g., alcohol) followed by soap and
water.[3]

o First Aid Measures:

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3348964/
https://www.sigmaaldrich.com/FR/fr/sds/sial/228680
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://file.medchemexpress.com/batch_PDF/HY-151229/S-Methyl-N-N-diethylthiolcarbamate-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-151229/S-Methyl-N-N-diethylthiolcarbamate-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o If Inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.[3]

o In Case of Skin Contact: Immediately wash the affected area with plenty of soap and
water. Remove contaminated clothing. Seek medical advice if irritation occurs.[3][4]

o In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and seek immediate medical attention.

[3]4]

o If Swallowed: Rinse mouth with water. Do not induce vomiting. Seek immediate medical
attention.[3][4]

4.4. Waste Disposal
» Dispose of waste material in accordance with local, state, and federal regulations.

 All contaminated materials (e.qg., gloves, vials, absorbent pads) should be collected in a
labeled, sealed container and disposed of as chemical waste.
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Caption: Safe Handling Workflow for S-Methyl-N,N-diethylthiocarbamate Sulfone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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